3-[7-(3,4-dimethoxyphenyl)-8-imino-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-9(8H)-yl]propan-1-ol

• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 3-[11-(3,4-dimethoxyphenyl)-13-imino-18-oxa-14,16-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),15-heptaen-14-yl]propan-1-ol
• InChI: InChI=1S/C26H25N3O4/c1-31-20-11-9-17(14-21(20)32-2)22-19-10-8-16-6-3-4-7-18(16)24(19)33-26-23(22)25(27)29(15-28-26)12-5-13-30/h3-4,6-11,14-15,22,27,30H,5,12-13H2,1-2H3
• InChI Key: KBSZBAOBMABSQV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)OC5=C2C(=N)N(C=N5)CCCO)OC

Description

LSM-25964 is an organic heterotricyclic compound and an organooxygen compound.

Scientific Research Applications

Synthesis and Antimicrobial Profile

A study by Bhola et al. (2019) involved the synthesis of N,7-diphenyl-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-8-amine derivatives, showcasing their antimicrobial and antifungal activities against various microorganisms (Bhola et al., 2019).

Biological Evaluation

Research by Ravindernath et al. (2013) synthesized and evaluated benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones for antimicrobial and antioxidant activities (Ravindernath et al., 2013).

Novel Synthesis Methods

Azab and Latif (2012) focused on a novel synthesis method for functionalized chromenes, contributing to the field of medicinal chemistry (Azab & Latif, 2012).

Antimicrobial Activities of Derivatives

Okasha et al. (2016) synthesized new series of chromene molecules and evaluated their antimicrobial activity, demonstrating promising results (Okasha et al., 2016).

Synthesis and Antimicrobial Activities

El-Agrody et al. (2011) synthesized various chromene derivatives and assessed their antimicrobial activities, establishing their potential in pharmaceutical research (El-Agrody et al., 2011).

Novel Synthesis Method and Pharmaceutical Significance

Osyanin et al. (2014) proposed a novel synthesis method for 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, indicating their significance in pharmaceutical chemistry (Osyanin et al., 2014).

Antibacterial Activity

Ameli et al. (2017) described the synthesis and potent antibacterial activity of benzo[5,6]chromeno[2,3-d]pyrimidine derivatives (Ameli et al., 2017).

Synthesis of Novel Hybrids

Sambaiah et al. (2017) documented the synthesis of novel chromeno[4,3-d]pyrimidin-5-ol derivatives, contributing to the diversification of this compound class (Sambaiah et al., 2017).

Efficient Synthesis Techniques

Zou, Li, and Su (2014) developed a mild and efficient synthesis method for benzochromeno[2,3-d]pyrimidine derivatives, optimizing production processes (Zou et al., 2014).

Catalyst-Free Synthesis

Brahmachari and Nayek (2017) presented a catalyst-free synthesis of diverse functionalized benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones (Brahmachari & Nayek, 2017).

Potent Antimicrobial Benzochromene-Based Analogues

Fouda et al. (2020) synthesized and screened benzochromene-based analogues for their antimicrobial activities, finding several compounds with favorable effects (Fouda et al., 2020).